Cas no 879301-25-4 (3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one)

• Product Name: 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one
• CAS No: 879301-25-4
• MF: C₂₇H₃₁N₃O₄S
• MW: 493.617745637894
• CID: 5454984
• PubChem ID: 16307667
• Update Time: 2025-10-15

3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-1-[4-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• Z29528098
• EN300-26595652
• 3-phenyl-1-{4-[4-(2-phenylethenesulfonyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• 879301-25-4
• 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C27H31N3O4S/c31-26(12-11-23-7-3-1-4-8-23)28-16-13-25(14-17-28)27(32)29-18-20-30(21-19-29)35(33,34)22-15-24-9-5-2-6-10-24/h1-12,15,22,25H,13-14,16-21H2
• InChI Key： WZYYRBWBSCVDRS-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CCN(S(C=CC3=CC=CC=C3)(=O)=O)CC2)=O)CC1)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 493.20352765g/mol
• Monoisotopic Mass: 493.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 745.2±70.0 °C(Predicted)
• pka: -0.98±0.70(Predicted)

Additional information on 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one

Comprehensive Analysis of 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 879301-25-4)

The compound 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 879301-25-4) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a piperazine and piperidine backbone, along with a sulfonyl and propenone moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one stands out due to its ability to interact with specific protein targets, such as tyrosine kinases and serine/threonine kinases. These interactions are crucial for modulating aberrant signaling pathways implicated in diseases like cancer and autoimmune disorders. The compound's sulfonyl group enhances its binding affinity, while the propenone moiety contributes to its reactivity and stability.

From a synthetic perspective, the preparation of 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's CAS No. 879301-25-4 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Researchers often search for this compound using keywords like "piperazine-based inhibitors", "sulfonyl-containing compounds", and "propenone derivatives", reflecting its relevance in contemporary drug development.

The pharmacological profile of 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one is under active investigation. Preliminary studies suggest that it exhibits potent inhibitory activity against certain kinase enzymes, which are often overexpressed in cancerous cells. This has led to its inclusion in high-throughput screening programs aimed at identifying new anticancer agents. Additionally, its piperidine and piperazine rings contribute to its bioavailability, a critical factor in drug design. The compound's logP value and solubility parameters are also being optimized to enhance its pharmacokinetic properties.

Beyond its therapeutic potential, 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one is a subject of interest in computational chemistry. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies are being employed to predict its binding modes and optimize its structure for improved efficacy. These approaches align with the growing trend of AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising compounds. Searches for "computational drug design" and "kinase inhibitor optimization" often highlight the importance of such methodologies in modern research.

In conclusion, 3-Phenyl-1-[4-[[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 879301-25-4) represents a compelling example of how advanced organic chemistry can yield molecules with significant biomedical applications. Its intricate structure, combined with its potential as a kinase inhibitor, positions it as a valuable asset in the quest for innovative therapeutics. As research progresses, this compound may pave the way for new treatments addressing some of the most challenging medical conditions today.